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Compound Name: 2-Chloro-4-methoxypyridine

Cat. No.: B097518

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-4-methoxypyridine is a versatile heterocyclic intermediate with significant
applications in the synthesis of a wide range of agrochemicals.[1] Its unique substitution
pattern, featuring a reactive chlorine atom at the 2-position and a methoxy group at the 4-
position, allows for diverse chemical modifications, making it a valuable building block for the
development of novel herbicides and fungicides. The electron-withdrawing nature of the
nitrogen atom in the pyridine ring, combined with the activating effect of the chlorine atom,
facilitates nucleophilic substitution reactions, which are central to the construction of complex
agrochemical molecules.[2] This document provides detailed application notes and
experimental protocols for the use of 2-Chloro-4-methoxypyridine in the synthesis of a
representative sulfonylurea herbicide.

Application in Herbicide Synthesis: Sulfonylurea
Herbicides

Sulfonylurea herbicides are a critical class of agrochemicals known for their high efficacy at low
application rates and their selective control of a broad spectrum of weeds. A key structural motif
in many sulfonylurea herbicides is a pyrimidine ring. 2-Chloro-4-methoxypyridine serves as a
valuable precursor for the synthesis of substituted aminopyrimidines, which are essential
intermediates in the production of these herbicides.
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The general synthetic strategy involves the reaction of a substituted aminopyrimidine with a
sulfonyl isocyanate to form the sulfonylurea bridge. The following sections detail a
representative synthesis of a sulfonylurea herbicide, highlighting the potential role of 2-Chloro-
4-methoxypyridine derivatives.

Synthetic Pathway Overview

The synthesis of a sulfonylurea herbicide from a 2-chloropyrimidine derivative can be
conceptualized in a multi-step process. The initial step involves the conversion of the pyridine
ring to a pyrimidine ring, followed by the introduction of an amino group, and finally coupling
with a sulfonyl isocyanate. While a direct conversion of 2-Chloro-4-methoxypyridine to the
key aminopyrimidine intermediate for a specific commercial herbicide is not explicitly detailed in
publicly available literature, the following pathway illustrates a representative synthesis based
on established chemical transformations for this class of compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: 2-Chloro-4-methoxypyridine in
Agrochemical Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097518#application-of-2-chloro-4-methoxypyridine-
in-agrochemical-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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